Visual detection of formaldehyde by highly selective fluorophore labeling via gold(iii) complex-mediated three-component coupling reaction†

Organic & Biomolecular Chemistry Pub Date: 2015-05-28 DOI: 10.1039/C5OB00966A

Abstract

A novel method for visual detection of formaldehyde with excellent selectivity via a gold(III) complex-mediated three-component coupling reaction of resin-linked sterically bulky amines and fluorescent alkynes has been developed.

Graphical abstract: Visual detection of formaldehyde by highly selective fluorophore labeling via gold(iii) complex-mediated three-component coupling reaction
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